Cas no 2309474-43-7 (Methyl 2-[4-(aminomethyl)triazol-1-yl]acetate;dihydrochloride)

• Product Name: Methyl 2-[4-(aminomethyl)triazol-1-yl]acetate;dihydrochloride
• CAS No: 2309474-43-7
• MF: C₆H₁₂Cl₂N₄O₂
• MW: 243.09107875824
• CID: 6291008
• PubChem ID: 138991554
• Update Time: 2025-06-29

Methyl 2-[4-(aminomethyl)triazol-1-yl]acetate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3638805934
• Methyl 2-[4-(aminomethyl)triazol-1-yl]acetate;dihydrochloride
• 2309474-43-7
• methyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate dihydrochloride
• EN300-6766413

• Inchi： 1S/C6H10N4O2.2ClH/c1-12-6(11)4-10-3-5(2-7)8-9-10;;/h3H,2,4,7H2,1H3;2*1H
• InChI Key： YATSLIRSCRYTLU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(CN1C=C(CN)N=N1)=O

Computed Properties

• Exact Mass: 242.0337310g/mol
• Monoisotopic Mass: 242.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Additional information on Methyl 2-[4-(aminomethyl)triazol-1-yl]acetate;dihydrochloride

Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride: A Comprehensive Overview

The compound Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride (CAS No. 2309474-43-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its utilization.

Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride belongs to the class of triazole derivatives, which are known for their stability and versatility in chemical reactions. The molecule consists of a triazole ring substituted with an aminomethyl group at the 4-position and an acetate ester group at the 1-position. This combination of functional groups makes it highly reactive and suitable for various chemical transformations. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common practice to stabilize certain compounds during storage or transportation.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The triazole ring is a heterocyclic structure that exhibits significant biological activity due to its ability to form hydrogen bonds and interact with various biomolecules. The aminomethyl group attached to the triazole ring further enhances its bioavailability and pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

The synthesis of Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization with the aminomethyl group and subsequent esterification to introduce the acetate moiety. The dihydrochloride form is often obtained by treating the free base with hydrochloric acid, ensuring optimal stability for further use.

One of the most exciting developments involving this compound is its application in peptide synthesis. The aminomethyl group serves as an excellent nucleophile, enabling efficient coupling reactions with carboxylic acids or their derivatives. This property has been exploited in the synthesis of complex peptides, which are crucial components of modern therapeutic agents.

In addition to its role in peptide synthesis, Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride has shown potential in click chemistry applications. Click chemistry, a field pioneered by Nobel laureate Barry Sharpless, focuses on creating new molecules through highly efficient and selective reactions. The triazole ring's ability to participate in click reactions makes this compound a valuable tool in constructing diverse molecular architectures.

Recent research has also explored the use of this compound in drug delivery systems. Its ability to form stable conjugates with drugs or imaging agents makes it an ideal candidate for targeted therapy. For instance, studies have demonstrated its effectiveness as a linker in antibody-drug conjugates (ADCs), where it facilitates the attachment of cytotoxic drugs to antibodies targeting specific cancer cells.

The pharmacological properties of Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride have been extensively studied, revealing its potential as an anti-inflammatory and anticancer agent. Preclinical studies indicate that it exhibits potent inhibitory activity against inflammatory mediators and demonstrates selective cytotoxicity towards cancer cells without significantly affecting normal cells.

Moreover, this compound has shown promise in neuroprotective applications. Its ability to modulate neurotransmitter systems and reduce oxidative stress makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are investigating its efficacy and safety profiles for these indications.

In conclusion, Methyl 2-[4-(Aminomethyl)Triazol-1-yl]Acetate; Dihydrochloride (CAS No. 2309474-43-7) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structural features, combined with recent advancements in its utilization, position it as a key player in drug discovery and development. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease states.